Cas no 943899-12-5 ((3-(Diphenylamino)phenyl)boronic acid)

(3-(Diphenylamino)phenyl)boronic acid structure

943899-12-5 structure

Product Name:(3-(Diphenylamino)phenyl)boronic acid

CAS No:943899-12-5

MF:C₁₈H₁₆BNO₂

MW:289.136144638062

MDL:MFCD22570743

CID:3032322

PubChem ID:90028501

Update Time:2024-10-25

(3-(Diphenylamino)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

- 3-硼酸三苯胺
- (3-(Diphenylamino)phenyl)boronic acid
- 3-(Diphenylamino)phenylboronic acid
- [3-(N-phenylanilino)phenyl]boronic acid
- (3-(Diphenylamino)phenyl)boronicacid
- D82791
- B-[3-(Diphenylamino)phenyl]boronic acid (ACI)
- 3-(N,N-Diphenylamino)phenylboronic acid
- [3-(diphenylamino)phenyl]boronic acid
- MFCD22570743
- DB-217737
- MYCPKZJMLZZINQ-UHFFFAOYSA-N
- 943899-12-5
- SCHEMBL15553769
- BS-17903
- 3-(DIPHENYLAMINO)PHENYL-BORONIC ACID
- AKOS027323135
- CS-0162324
- SB82450
- MDL： MFCD22570743
- Inchi： 1S/C18H16BNO2/c21-19(22)15-8-7-13-18(14-15)20(16-9-3-1-4-10-16)17-11-5-2-6-12-17/h1-14,21-22H
- InChI Key： MYCPKZJMLZZINQ-UHFFFAOYSA-N
- SMILES： OB(C1C=C(N(C2C=CC=CC=2)C2C=CC=CC=2)C=CC=1)O

Computed Properties

Exact Mass: 289.1274089g/mol
Monoisotopic Mass: 289.1274089g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 22
Rotatable Bond Count: 4
Complexity: 309
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 43.7

(3-(Diphenylamino)phenyl)boronic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-LL338-200mg	(3-(Diphenylamino)phenyl)boronic acid	943899-12-5	95+%	200mg	118.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-LL338-1g	(3-(Diphenylamino)phenyl)boronic acid	943899-12-5	95+%	1g	415.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-LL338-5g	(3-(Diphenylamino)phenyl)boronic acid	943899-12-5	95+%	5g	1551CNY	2021-05-07
Chemenu	CM219280-5g	(3-(Diphenylamino)phenyl)boronic acid	943899-12-5	95 %	5g	$169	2021-08-04
Chemenu	CM219280-10g	(3-(Diphenylamino)phenyl)boronic acid	943899-12-5	95 %	10g	$286	2021-08-04
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D886644-1g	(3-(diphenylamino)phenyl)boronic acid	943899-12-5	98%	1g	￥888.00	2022-01-12
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D886644-5g	(3-(diphenylamino)phenyl)boronic acid	943899-12-5	98%	5g	￥2,400.00	2022-01-12
abcr	AB539088-250 mg	(3-(Diphenylamino)phenyl)boronic acid; .	943899-12-5		250MG	€90.80	2023-04-14
abcr	AB539088-1 g	(3-(Diphenylamino)phenyl)boronic acid; .	943899-12-5		1g	€131.10	2023-04-14
abcr	AB539088-5 g	(3-(Diphenylamino)phenyl)boronic acid; .	943899-12-5		5g	€309.90	2023-04-14

(3-(Diphenylamino)phenyl)boronic acid Production Method

Production Method 1

78600-33-6

943899-12-5

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ; -78 °C; 1 h, rt; rt → -78 °C
1.2 Reagents: Triethyl borate ; -78 °C; 12 h, rt
1.3 Reagents: Hydrochloric acid Solvents: Water

Reference

: Organic light-emitting diodes using phenylanthracene derivatives with carbazole analog substituents or fluorene derivatives

, European Patent Organization, , ,

Production Method 2

78600-33-6

943899-12-5

Reaction Conditions

1.1 Reagents: Butyllithium , Triisopropyl borate Solvents: Hexane ; 0 °C; 1 h, 0 °C
1.2 Reagents: Hydrochloric acid Solvents: Water

Reference

: Organic light-emitting diode materials based on donor and acceptor group-containing compounds and light-emitting devices using them

, World Intellectual Property Organization, , ,

Production Method 3

78600-33-6

943899-12-5

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; -78 °C; 1 h, -78 °C
1.2 Reagents: Triisopropyl borate ; -78 °C; -78 °C → rt; 12 h, rt

Reference

: Novel organic electroluminescent compounds and organic electroluminescent device using the same

, World Intellectual Property Organization, , ,

Production Method 4

89598-96-9

943899-12-5

Reaction Conditions

1.1 rt → 150 °C; 4 - 48 h, 50 - 150 °C

Reference

: 1,2,4-Thiadiazole compound, and its preparation method and application as light emitting layer material of OLED (organic light emitting device)

, World Intellectual Property Organization, , ,